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Compound of Interest

Compound Name: VBIT-12

Cat. No.: B15613282 Get Quote

For Immediate Reference: VBIT-12 and its solutions should be treated as hazardous chemical

waste. Do not dispose of down the drain or in regular trash. All disposal must comply with local,

state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

This document provides essential safety and logistical information for the proper disposal of

VBIT-12, a potent voltage-dependent anion channel 1 (VDAC1) inhibitor used in laboratory

research. Adherence to these procedures is critical for ensuring personnel safety and

environmental compliance.

VBIT-12 Safety and Hazard Information
VBIT-12 is a crystalline solid intended for research use only and is not for human or veterinary

applications.[1][2] Understanding its hazard profile is the first step in safe handling and

disposal.

Globally Harmonized System (GHS) Hazard Classifications for VBIT-12:
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Hazard Statement Code Description

Harmful if swallowed H302
May cause harm if ingested.[3]

[4]

Causes skin irritation H315

May cause redness, itching, or

inflammation upon skin

contact.[3][4]

Causes serious eye irritation H319

May cause significant eye

irritation, redness, or damage.

[3][4]

May cause respiratory irritation H335
May irritate the respiratory tract

if inhaled.[4]

The designated precautionary statement for disposal is P501, which mandates that the

contents and container must be disposed of at an approved waste disposal facility.[4]

VBIT-12 Waste Segregation and Collection
Proper segregation of chemical waste is paramount to prevent dangerous reactions and ensure

correct disposal. VBIT-12 waste should be categorized into three primary streams: unused

solid compound, VBIT-12 solutions, and contaminated solid waste.
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Waste Stream Description Collection Procedure

Unused or Expired VBIT-12 Pure, solid VBIT-12 powder.

Collect in its original container

or a clearly labeled, compatible

container. Label as

"Hazardous Waste: VBIT-12

(Solid)".

VBIT-12 Solutions
VBIT-12 dissolved in solvents

(e.g., DMSO, Ethanol).

Collect in a designated,

sealed, and compatible waste

container. Label as

"Hazardous Waste: Organic

Solvents" and list all

constituents (e.g., "VBIT-12,

Dimethyl Sulfoxide"). Do not

mix with aqueous or corrosive

waste.[5]

Contaminated Solid Waste

Items grossly contaminated

with VBIT-12, such as pipette

tips, gloves, vials, and

absorbent paper.[6][7]

Collect in a designated, sealed

container or a durable, lined

bag clearly labeled "Hazardous

Waste: Contaminated Solids"

with the contaminant "VBIT-12"

specified.[6]

Important Considerations for Solvents: VBIT-12 is frequently dissolved in Dimethyl Sulfoxide

(DMSO). DMSO is a combustible liquid that can readily penetrate the skin, potentially carrying

dissolved chemicals like VBIT-12 into the body.[8] Therefore, solutions containing DMSO must

be handled with extreme caution and disposed of as organic solvent waste, typically destined

for chemical incineration.[5][9]

VBIT-12 Solubility Data for Reference:
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Solvent Solubility

DMSO ~30 mg/mL to 83 mg/mL[1][10]

DMF ~30 mg/mL[1][4]

Ethanol ~15 mg/mL[1][4]

DMSO:PBS (pH 7.2) (1:3) ~0.25 mg/mL[1][4]

Step-by-Step Disposal Protocol
The following protocol outlines the procedural steps for the safe disposal of VBIT-12 waste.

Experimental Protocol: VBIT-12 Waste Management

Identify Waste Type: Determine if the waste is unused solid VBIT-12, a VBIT-12 solution, or

contaminated solid labware.

Select Appropriate Waste Container:

Ensure the container is made of a material compatible with the waste (e.g., polyethylene

for solvents).

The container must be in good condition with a secure, leak-proof lid.[11]

For liquid waste, leave at least 10% headspace to accommodate expansion.

Label the Container:

Before adding any waste, affix a "Hazardous Waste" label from your institution's EHS

department.

Clearly write the full chemical names of all contents, including solvents and the VBIT-12
compound itself. Do not use abbreviations.[11]

Maintain an approximate percentage of each component.

Accumulate Waste Safely:
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Add waste to the container in a designated satellite accumulation area, such as a

chemical fume hood.

Keep the waste container securely closed at all times, except when adding waste.[11][12]

Segregate the VBIT-12 waste container from incompatible materials (e.g., keep organic

solvent waste away from acids and bases).[13]

Arrange for Disposal:

Once the container is full, or as per your laboratory's schedule, arrange for a pickup by

your institution's EHS or a certified hazardous waste contractor.

Follow your institution's specific procedures for requesting waste collection.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of VBIT-
12.
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Waste Characterization

Collection & Segregation

Final Disposal
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Caption: VBIT-12 Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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